Cas no 461673-83-6 ((2Z,5Z)-5-(2,3-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one)

• Product Name: (2Z,5Z)-5-(2,3-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• CAS No: 461673-83-6
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 6042018
• PubChem ID: 135490722
• Update Time: 2025-05-23

(2Z,5Z)-5-(2,3-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z,5Z)-5-(2,3-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• (Z)-5-((Z)-2,3-dimethoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one
• 4(5H)-Thiazolone, 5-[(2,3-dimethoxyphenyl)methylene]-2-[(4-hydroxyphenyl)amino]-
• SR-01000008942-1
• AKOS005692302
• AKOS003139318
• (5Z)-5-[(2,3-dimethoxyphenyl)methylidene]-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• 461673-83-6
• (2Z,5Z)-5-(2,3-dimethoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one
• AKOS005626006
• SR-01000008942
• AKOS002207255
• (2Z,5Z)-5-[(2,3-DIMETHOXYPHENYL)METHYLIDENE]-2-[(4-HYDROXYPHENYL)IMINO]-1,3-THIAZOLIDIN-4-ONE
• (2E,5Z)-5-(2,3-dimethoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one
• F0750-0322

• Inchi： 1S/C18H16N2O4S/c1-23-14-5-3-4-11(16(14)24-2)10-15-17(22)20-18(25-15)19-12-6-8-13(21)9-7-12/h3-10,21H,1-2H3,(H,19,20,22)
• InChI Key： FPKUMOOBLZSRMN-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC(OC)=C2OC)C(=O)N=C1NC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 547.3±60.0 °C(Predicted)
• pka: 9.90±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2Z,5Z)-5-(2,3-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one

The Synthesis and Applications of (2Z,5Z)-5-(2,3-Dimethoxyphenyl)methylidene-2-(4-Hydroxyphenyl)imino-1,3-Thiazolidin-4-One

(2Z,5Z)-5-(2,3-Dimethoxyphenyl)methylidene-2-(4-Hydroxyphenyl)imino-1,3-Thiazolidin-4-One is a complex organic compound with the CAS registry number 461673-83-6. This compound belongs to the class of thiazolidinones, which are known for their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a thiazolidinone core with two aromatic substituents: a 2,3-dimethoxyphenyl group and a 4-hydroxyphenyl group. These substituents are connected via a conjugated imine and methylidene linkage, giving the compound its unique structural and functional properties.

The synthesis of this compound typically involves multi-step organic reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled the construction of the thiazolidinone ring with high stereoselectivity. For instance, researchers have employed organocatalytic strategies to form the imine bond between the aromatic substituents and the thiazolidinone core. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact by reducing waste and energy consumption.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that thiazolidinones exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In particular, (2Z,5Z)-5-(2,3-Dimethoxyphenyl)methylidene-2-(4-Hydroxyphenyl)imino-1,3-Thiazolidin-4-One has demonstrated significant activity against various cancer cell lines in vitro. The presence of hydroxyl and methoxy groups in the aromatic substituents contributes to its ability to modulate cellular signaling pathways involved in cancer progression.

Moreover, this compound has been investigated for its role in enzyme inhibition. Recent research has highlighted its potential as an inhibitor of kinases and proteases, which are key targets in the development of therapeutic agents for diseases such as Alzheimer's and Parkinson's. The conjugated system within the molecule allows for efficient binding to these enzymes through both hydrophobic interactions and hydrogen bonding.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to undergo self-assembly into ordered nanostructures further enhances its suitability for these applications.

The environmental impact of this compound is another area of active research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its environmental fate and potential risks.

In conclusion, (2Z,5Z)-5-(2,3-Dimethoxyphenyl)methylidene-2-(4-Hydroxyphenyl)imino-1,3-Thiazolidin-4-One is a multifaceted compound with significant potential across various domains. Its unique structure enables diverse functionalities that make it an attractive target for both academic research and industrial applications. As research continues to uncover new insights into its properties and uses, CAS No 461673-83-6 will undoubtedly play a pivotal role in advancing scientific knowledge and technological innovation.